Cas no 2680851-32-3 (1-Acetyl-3-fluoropiperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-3-fluoropiperidine-4-carboxylic acid
• CAS No: 2680851-32-3
• MF: C₈H₁₂FNO₃
• MW: 189.18418598175
• CID: 5650387
• PubChem ID: 165919623
• Update Time: 2025-07-21

1-Acetyl-3-fluoropiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28271705
• 2680851-32-3
• 1-acetyl-3-fluoropiperidine-4-carboxylic acid
• 1-Acetyl-3-fluoropiperidine-4-carboxylic acid

• Inchi： 1S/C8H12FNO3/c1-5(11)10-3-2-6(8(12)13)7(9)4-10/h6-7H,2-4H2,1H3,(H,12,13)
• InChI Key： BNXQTWUUZCJJLB-UHFFFAOYSA-N
• SMILES： FC1CN(C(C)=O)CCC1C(=O)O

Computed Properties

• Exact Mass: 189.08012141g/mol
• Monoisotopic Mass: 189.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-3-fluoropiperidine-4-carboxylic acid

Comprehensive Overview of 1-Acetyl-3-fluoropiperidine-4-carboxylic acid (CAS No. 2680851-32-3)

1-Acetyl-3-fluoropiperidine-4-carboxylic acid (CAS No. 2680851-32-3) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorine substitution and acetylated carboxylic acid functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, combining a piperidine ring with strategic modifications, makes it a valuable building block for drug discovery and material science applications.

The growing interest in fluorinated compounds like 1-Acetyl-3-fluoropiperidine-4-carboxylic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently explore its potential in designing central nervous system (CNS) therapeutics, owing to the piperidine scaffold's prevalence in neuroactive molecules. Additionally, its carboxylic acid moiety allows for further derivatization, enabling the development of targeted prodrugs or conjugates.

In recent years, the demand for custom synthesis and high-purity intermediates like CAS 2680851-32-3 has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. Laboratories and manufacturers prioritize compounds with well-documented synthetic pathways and scalability, both of which are associated with this molecule. Its compatibility with cross-coupling reactions and click chemistry further broadens its utility in combinatorial libraries.

From an environmental perspective, the incorporation of fluorine atoms in 1-Acetyl-3-fluoropiperidine-4-carboxylic acid aligns with the principles of green chemistry, as it often reduces the need for excessive reagent use. This resonates with the industry's shift toward sustainable synthesis and reduced waste generation. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to validate its purity, ensuring compliance with stringent regulatory standards.

Beyond pharmaceuticals, CAS 2680851-32-3 finds niche applications in agrochemical formulations, where fluorinated compounds are prized for their pest-resistant properties. The compound's stability under varying pH conditions makes it suitable for formulation optimization in crop protection products. This dual applicability in life sciences and material innovation underscores its interdisciplinary relevance.

As the scientific community continues to explore structure-activity relationships (SAR), 1-Acetyl-3-fluoropiperidine-4-carboxylic acid remains a focal point for lead compound optimization. Its patent landscape reflects incremental innovations, particularly in bioconjugation techniques and prodrug delivery systems. For procurement specialists, understanding its supply chain dynamics and storage stability is essential to ensure consistent quality in research and production settings.

In summary, 1-Acetyl-3-fluoropiperidine-4-carboxylic acid (CAS No. 2680851-32-3) exemplifies the convergence of synthetic efficiency and functional diversity. Its role in advancing precision medicine and sustainable chemistry positions it as a compound of enduring significance in both academic and industrial realms.